Cas no 2229635-74-7 (2-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid)

• Product Name: 2-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid
• CAS No: 2229635-74-7
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 6158551
• PubChem ID: 165690471
• Update Time: 2025-10-29

2-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid
• 2-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
• EN300-1759377
• 2229635-74-7

• Inchi： 1S/C9H13NO4S/c1-9(13,8(11)12)3-6-5-15-7(10-6)4-14-2/h5,13H,3-4H2,1-2H3,(H,11,12)
• InChI Key： IDSBHGQTOWJAAM-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Additional information on 2-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid

2-Hydroxy-3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]-2-methylpropanoic Acid: A Comprehensive Overview

The compound 2-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]-2-methylpropanoic acid, with the CAS number 2229635-74-7, is a structurally complex organic molecule that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which are known for their versatility and wide-ranging biological activities. The molecule's structure incorporates a thiazole ring, a hydroxyl group, and a methoxymethyl substituent, making it a promising candidate for further exploration in drug discovery and material science.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations, which are optimized to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient pathways for the preparation of this compound, reducing production costs and enhancing its scalability for industrial applications. The molecule's stability under various conditions has also been extensively studied, making it suitable for use in diverse environments.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that 2-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]-2-methylpropanoic acid exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways involved in oxidative stress and inflammation. These findings have sparked interest in its potential use as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its biological applications, this compound has also shown promise in the field of material science. Its unique electronic properties make it a candidate for use in the development of advanced materials, such as sensors and organic electronics. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques, which could pave the way for innovative applications in nanotechnology.

The molecular structure of this compound plays a crucial role in its functionality. The thiazole ring serves as a rigid framework that facilitates specific interactions with biomolecules or other molecules in solution. The hydroxyl group introduces hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability. Furthermore, the methoxymethyl substituent contributes to the molecule's stability and enhances its ability to penetrate cellular membranes, making it an ideal candidate for drug delivery systems.

Recent studies have also focused on the environmental impact of this compound. Researchers have investigated its biodegradability and toxicity profiles under various conditions, ensuring that its use does not pose significant risks to ecosystems or human health. These studies have provided valuable insights into the sustainable production and disposal of this compound, aligning with current global efforts to promote green chemistry practices.

In conclusion, 2-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]-2-methylpropanoic acid represents a multifaceted molecule with immense potential across multiple disciplines. Its unique chemical structure, coupled with its diverse biological and material properties, positions it as a key player in future advancements in medicine and technology. As research continues to uncover new applications for this compound, it is poised to make significant contributions to both scientific innovation and industrial progress.